5-[(Dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine

• Molecular Formula: C7H15N5
• Molecular Weight: 169.23 g/mol
• IUPAC Name: 5-[(dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C7H15N5/c1-11(2)5-6-8-7(10-9-6)12(3)4/h5H2,1-4H3,(H,8,9,10)
• InChI Key: MLVCUQNPJNSYCK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NC(=NN1)N(C)C

Description

5-[(Dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine is a chemical compound that belongs to the class of triazoles Triazoles are five-membered ring structures containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method is the reaction of dimethylamine with a triazole derivative in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and specific solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

5-[(Dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized triazole derivatives, while substitution reactions can produce a variety of substituted triazoles.

Scientific Research Applications

5-[(Dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(Dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Dimethylamine: An organic compound with similar structural features.

Trimethylamine: Another amine with comparable properties.

Diethylamine: A related compound with different alkyl groups.

Uniqueness

5-[(Dimethylamino)methyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine is unique due to its specific triazole structure and the presence of dimethylamino groups. This combination of features gives it distinct chemical and biological properties, making it valuable for various research and industrial applications.